6-(Pent-2-EN-1-YL)-1,4-dioxaspiro[4.4]non-7-ene

• CAS No.: 91791-18-3
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 9-pent-2-enyl-1,4-dioxaspiro[4.4]non-7-ene
• InChI: InChI=1S/C12H18O2/c1-2-3-4-6-11-7-5-8-12(11)13-9-10-14-12/h3-5,7,11H,2,6,8-10H2,1H3
• InChI Key: NAMMWDYLZXOVBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC=CCC1C=CCC12OCCO2

Description

6-(Pent-2-EN-1-YL)-1,4-dioxaspiro[4.4]non-7-ene is an organic compound characterized by a spirocyclic structure containing a dioxane ring fused to a nonene ring. This compound is notable for its unique structural features, which include a pentenyl side chain and a spiro linkage, making it an interesting subject for chemical research and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(Pent-2-EN-1-YL)-1,4-dioxaspiro[4.4]non-7-ene typically involves the reaction of a suitable dioxane derivative with a pentenyl halide under basic conditions. The reaction is usually carried out in an inert solvent such as tetrahydrofuran, with a strong base like sodium hydride or potassium tert-butoxide to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactors to ensure consistent reaction conditions and high yields. The use of catalysts to enhance reaction rates and selectivity is also common in industrial settings. Purification of the product is typically achieved through distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions: 6-(Pent-2-EN-1-YL)-1,4-dioxaspiro